Cas no 1805236-90-1 (3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805236-90-1
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4848331
• Update Time: 2025-06-08

3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H7F2N3O2/c8-6(9)2-1-12-5(7(13)14)4(11)3(2)10/h1,6H,11H2,(H2,10,12)(H,13,14)
• InChI Key： DUAQQZXLRCTLBS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(=C1N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.5
• Topological Polar Surface Area: 102

Additional information on 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805236-90-1)

The compound 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805236-90-1) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including the difluoromethyl group and the diamino substitution pattern, this molecule serves as a versatile building block for the synthesis of novel drug candidates. Researchers are particularly interested in its potential applications in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl moiety in 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid contributes to its improved pharmacokinetic properties, making it a valuable intermediate in drug discovery. This compound is often explored in the context of structure-activity relationship (SAR) studies, where subtle modifications to its scaffold can lead to significant changes in biological activity.

One of the most frequently asked questions in online searches is: "What are the applications of 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid in drug development?" The answer lies in its role as a key intermediate for the synthesis of small molecule inhibitors. For instance, it has been utilized in the design of compounds targeting protein kinases, which are critical in regulating cellular processes such as proliferation, differentiation, and apoptosis. The diamino functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

Another hot topic in the scientific community is the green synthesis of complex molecules. Researchers are increasingly focusing on sustainable methods to produce 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid with minimal environmental impact. Techniques such as catalysis and microwave-assisted synthesis are being explored to optimize the yield and purity of this compound while reducing waste. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The CAS No. 1805236-90-1 is often associated with queries like "Where to buy 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid?" and "What is the price of this compound?" While commercial availability varies, this molecule is typically supplied by specialized chemical suppliers and contract research organizations (CROs). Its cost is influenced by factors such as purity, scale of production, and market demand. Researchers are advised to verify the certificate of analysis (CoA) and ensure compliance with regulatory standards before procurement.

In summary, 3,4-Diamino-5-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805236-90-1) represents a critical tool in modern drug discovery. Its structural versatility, combined with the growing interest in fluorinated compounds and sustainable synthesis, positions it as a molecule of enduring relevance. As the pharmaceutical industry continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics.